Cas no 7404-14-0 (4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide)

4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide structure
7404-14-0 structure
Product Name:4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide
CAS No:7404-14-0
MF:C16H15N3O3S
MW:329.373602151871
CID:978945
PubChem ID:345701
Update Time:2025-04-19

4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide
    • 4-Amino-N-(6-methoxy-8-quinolinyl)benzenesulfonamide
    • AC1L83CH
    • NSC403439
    • sulfanilic acid-(6-methoxy-[8]quinolylamide)
    • Sulfanilsaeure-(6-methoxy-[8]chinolylamid)
    • NSC-403439
    • 4-amino-N-(6-methoxy-8-quinolyl)benzenesulfonamide
    • 7404-14-0
    • DTXSID70323258
    • Inchi: 1S/C16H15N3O3S/c1-22-13-9-11-3-2-8-18-16(11)15(10-13)19-23(20,21)14-6-4-12(17)5-7-14/h2-10,19H,17H2,1H3
    • InChI Key: UOVHJIRVCJUADM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1=CC(=CC2=CC=CN=C12)OC)(=O)=O

Computed Properties

  • Exact Mass: 329.08355
  • Monoisotopic Mass: 329.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 569.2°C at 760 mmHg
  • Flash Point: 298.1°C
  • Refractive Index: 1.695
  • PSA: 94.31
  • LogP: 4.36140
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